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Compound of Interest

Compound Name: Flusulfamide

Cat. No.: B009513 Get Quote

Disclaimer: The molecular formula provided in the topic, C13H7Cl2F3N2O4S, did not

correspond to a readily identifiable compound in scientific literature. However, extensive

research has been conducted on a structurally related compound, Fluacrypyrim

(C20H21F3N2O5), which aligns with the broader query's focus on a trifluoromethyl-containing

N-heterocyclic compound with applications in biological research. This guide will focus on

Fluacrypyrim, a compound with significant implications in agricultural and biomedical research.

Fluacrypyrim is a synthetic compound initially developed as a fungicide and acaricide for

agricultural use.[1] Its mechanism of action and biological activities have since garnered

interest in biomedical research, particularly in oncology and radio-protective studies. This

document provides a comprehensive overview of Fluacrypyrim, its mechanism of action,

experimental data, and relevant protocols for researchers, scientists, and drug development

professionals.
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Property Value Reference

Molecular Formula C20H21F3N2O5 [2]

Molecular Weight 426.39 g/mol [2]

CAS Number 229977-93-9 [3]

IUPAC Name

methyl (E)-2-(2-(((2-

isopropoxy-6-

(trifluoromethyl)pyrimidin-4-

yl)oxy)methyl)phenyl)-3-

methoxyacrylate

[3]

Appearance White powder [4]

Core Mechanism of Action
Fluacrypyrim's primary mode of action is the inhibition of the mitochondrial electron transport

chain at complex III (also known as the cytochrome-bc1 complex).[1][5] This inhibition occurs at

the Quinone outside (Qo) site, disrupting cellular respiration and leading to a decrease in ATP

production, which is essential for cellular energy.[2][4] This disruption of mitochondrial function

is the basis for its efficacy as a fungicide and acaricide, effectively starving the target

organisms of energy.[1][2]

Beyond its effects on mitochondrial respiration, Fluacrypyrim has been identified as a novel

inhibitor of STAT3 (Signal Transducer and Activator of Transcription 3) activation.[3]

Constitutively active STAT3 is a hallmark of many cancers, promoting cell proliferation, survival,

and angiogenesis. Fluacrypyrim's ability to inhibit STAT3 signaling makes it a compound of

interest for cancer research.[2]
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STAT3 Signaling Pathway and Fluacrypyrim Inhibition
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Biological Assays

Start

Cancer Cell Line
(e.g., with active STAT3)

Treat cells with varying
concentrations of Fluacrypyrim

Incubate for a defined period
(e.g., 24, 48, 72 hours)

MTT or CCK-8 Assay
to determine IC50

Annexin V/PI Staining
(Flow Cytometry)

Propidium Iodide Staining
(Flow Cytometry)

Analyze protein expression
(e.g., p-STAT3, STAT3, Bcl-2, Bax)

Analyze results and
determine dose-response curves

Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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